Cas no 1282059-63-5 (Methyl 4-(4-n-butylphenyl)-4-oxobutyrate)

• Product Name: Methyl 4-(4-n-butylphenyl)-4-oxobutyrate
• CAS No: 1282059-63-5
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• MDL: MFCD11617558
• CID: 5148924
• Update Time: 2026-03-03

Methyl 4-(4-n-butylphenyl)-4-oxobutyrate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(4-n-butylphenyl)-4-oxobutyrate
• Methyl4-(4-butylphenyl)-4-oxobutanoate
• Methyl 4-(4-butylphenyl)-4-oxobutanoate

• MDL： MFCD11617558
• Inchi： 1S/C15H20O3/c1-3-4-5-12-6-8-13(9-7-12)14(16)10-11-15(17)18-2/h6-9H,3-5,10-11H2,1-2H3
• InChI Key： LXFMGVBLFLKATI-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)OC)C1C=CC(=CC=1)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 265
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4

Additional information on Methyl 4-(4-n-butylphenyl)-4-oxobutyrate

Recent Advances in the Study of Methyl 4-(4-n-butylphenyl)-4-oxobutyrate (CAS: 1282059-63-5): A Comprehensive Research Brief

Methyl 4-(4-n-butylphenyl)-4-oxobutyrate (CAS: 1282059-63-5) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This brief synthesizes the latest findings on its synthesis, biological activity, and potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. The compound's unique chemical structure, featuring a butylphenyl moiety and an oxobutyrate ester group, has been shown to confer specific binding affinities to various biological targets.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Methyl 4-(4-n-butylphenyl)-4-oxobutyrate serves as a crucial precursor in the synthesis of PPARγ (peroxisome proliferator-activated receptor gamma) modulators. Researchers utilized a novel catalytic asymmetric synthesis method to produce enantiomerically pure derivatives, achieving yields of up to 92% with excellent enantioselectivity (ee >99%). The study highlighted the compound's potential in developing new treatments for metabolic disorders, with particular emphasis on its improved pharmacokinetic properties compared to earlier generation PPARγ agonists.

In the realm of oncology, recent preclinical investigations have explored the compound's antitumor properties. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that structural analogs derived from Methyl 4-(4-n-butylphenyl)-4-oxobutyrate exhibited potent inhibitory activity against histone deacetylases (HDACs), with IC50 values in the low micromolar range. The most promising derivative showed selective toxicity toward cancer cells while sparing normal cells, suggesting potential for development as a targeted cancer therapeutic. Molecular docking studies revealed that the butylphenyl group plays a critical role in binding to the hydrophobic pocket of HDAC isoforms.

The compound's applications extend to neurodegenerative disease research as well. A recent study in ACS Chemical Neuroscience (2024) demonstrated that Methyl 4-(4-n-butylphenyl)-4-oxobutyrate derivatives can modulate α-synuclein aggregation, a key pathological feature of Parkinson's disease. Through structure-activity relationship studies, researchers identified optimal substitutions on the phenyl ring that enhanced blood-brain barrier penetration while maintaining potent anti-aggregation activity. These findings open new avenues for developing small-molecule therapeutics for synucleinopathies.

From a chemical synthesis perspective, recent advancements have focused on green chemistry approaches for producing Methyl 4-(4-n-butylphenyl)-4-oxobutyrate. A 2023 publication in Green Chemistry described an efficient continuous-flow synthesis method that reduced solvent waste by 80% compared to traditional batch processes. The new method employed heterogeneous catalysis and achieved reaction completion in under 5 minutes at room temperature, representing a significant improvement in both environmental impact and production efficiency for this important pharmaceutical intermediate.

Looking forward, the diverse biological activities exhibited by Methyl 4-(4-n-butylphenyl)-4-oxobutyrate and its derivatives suggest continued research potential. Current challenges include optimizing the compound's metabolic stability and tissue distribution properties, which are the focus of several ongoing structure-activity relationship studies. The integration of computational drug design approaches with high-throughput screening methods is expected to accelerate the discovery of novel therapeutic applications for this versatile chemical scaffold in the coming years.